Cas no 1361923-20-7 (2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1361923-20-7
• MF: C₇H₂F₄N₂O
• MW: 206.097195148468
• CID: 4911893
• Update Time: 2025-10-31

2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F4N2O/c8-6-2-5(14-7(9,10)11)1-4(3-12)13-6/h1-2H
• InChI Key： JWSZLXVFEKMYAB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine

Professional Introduction to 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1361923-20-7)

2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1361923-20-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with a cyano group, a fluoro atom, and a trifluoromethoxy group. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine contributes to its reactivity and versatility in synthetic chemistry. The cyano group (-CN) serves as a versatile handle for further functionalization, while the fluoro atom (-F) introduces electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the trifluoromethoxy group (-OCH₃F₃) enhances lipophilicity and metabolic stability, making it an attractive moiety in drug design.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. Research has demonstrated that fluorine atoms can improve binding affinity, reduce metabolic degradation, and enhance cell membrane permeability. The presence of multiple fluorine atoms in 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine makes it a particularly promising scaffold for developing novel therapeutic agents.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The pyridine core of 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine provides a suitable platform for designing molecules that can selectively inhibit specific kinases. For instance, studies have shown that derivatives of this compound can target tyrosine kinases, which are overexpressed in many cancer cell lines.

The trifluoromethoxy group, in particular, has been identified as a key pharmacophore in several successful kinase inhibitors. Its ability to form strong hydrogen bonds and interact with hydrophobic pockets in the enzyme active site enhances binding affinity. Furthermore, the electron-withdrawing nature of the trifluoromethoxy group stabilizes positive charges on the molecule, which can improve interactions with negatively charged residues in the target protein.

Another area where 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine finds utility is in the synthesis of antiviral agents. Viruses often rely on host cellular machinery for replication, and inhibitors targeting viral enzymes or proteins can disrupt their life cycle. The structural features of this compound allow for the design of molecules that can interfere with viral protease activity or inhibit viral polymerase enzymes. Recent research has highlighted its potential in developing treatments for RNA viruses, such as influenza and coronaviruses.

The cyano group in 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine also plays a critical role in its reactivity. It can undergo various transformations, including reduction to an amine or conversion to a carboxylic acid derivative, providing multiple pathways for further functionalization. This flexibility makes it an invaluable building block for medicinal chemists seeking to explore new chemical space.

In conclusion, 2-Cyano-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1361923-20-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable its use as an intermediate in synthesizing kinase inhibitors, antiviral agents, and other biologically active molecules. The continued exploration of its derivatives promises to yield novel therapeutic agents that address unmet medical needs.